Cas no 2182-24-3 (2-(Hexadecylthio)benzoic acid)
2-(Hexadecylthio)benzoic acid structure
Product Name:2-(Hexadecylthio)benzoic acid
CAS No:2182-24-3
MF:C23H38O2S
MW:378.611626148224
CID:2656013
PubChem ID:586019
Update Time:2025-04-21
2-(Hexadecylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2182-24-3
- BRIKRLUEFVZEQK-UHFFFAOYSA-N
- Benzoic acid, o-(hexadecylthio)-
- 2-(Hexadecylsulfanyl)benzoic acid #
- 2-(Hexadecylthio)benzoic acid
- AKOS024429513
- SCHEMBL9139729
-
- Inchi: 1S/C23H38O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-26-22-19-16-15-18-21(22)23(24)25/h15-16,18-19H,2-14,17,20H2,1H3,(H,24,25)
- InChI Key: BRIKRLUEFVZEQK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 378.25925162Da
- Monoisotopic Mass: 378.25925162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.7
- Topological Polar Surface Area: 62.6Ų
2-(Hexadecylthio)benzoic acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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